1-(4-Iodo-2-methylbenzenesulfonyl)-4-methylpiperazine

• IUPAC Name: 1-(4-iodo-2-methylphenyl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C12H17IN2O2S/c1-10-9-11(13)3-4-12(10)18(16,17)15-7-5-14(2)6-8-15/h3-4,9H,5-8H2,1-2H3
• InChI Key: LXTNEYJLINLIQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)S(=O)(=O)N2CCN(CC2)C
• Molecular Formula: C12H17IN2O2S
• Molecular Weight: 380.25 g/mol

Description

1-(4-Iodo-2-methylbenzenesulfonyl)-4-methylpiperazine, also known as IMD-0354, is a synthetic compound that has been extensively studied for its potential therapeutic benefits. It belongs to the class of small molecule inhibitors that target the nuclear factor-kappa B (NF-κB) signaling pathway. This pathway plays a critical role in regulating the immune response, inflammation, and cell survival. Dysregulation of NF-κB has been implicated in the development of various diseases, including cancer, autoimmune disorders, and chronic inflammation.

Scientific Research Applications

Anticancer Applications

• Derivatives with Antiproliferative Activity: New compounds based on the benzenesulfonylguanidine scaffold, modified with pharmacophores including 4-methylpiperazine, demonstrated potent antiproliferative activity against human cancer cell lines. Specifically, derivatives containing the 4-methylpiperazine ring were highlighted as effective growth inhibitors of colon carcinoma, breast cancer, and cervical cancer cells, indicating potential applications in cancer treatment (Pogorzelska et al., 2017).

Antibacterial Applications

• Sulfamoyl and Piperidine Functionalities: Compounds incorporating 1-(4-{[(5-substituted-1,3,4-oxadiazol-2-yl) thio]methyl}benzene sulfonyl)-4-methylpiperidine derivatives exhibited significant antibacterial evaluation, showcasing their potential as valuable agents in addressing bacterial infections (Aziz‐ur‐Rehman et al., 2017).

Enzyme Inhibition

• Synthesis and Pharmacological Screening: Synthesis of 1-(4-(bromomethylbenzenesulfonyl)-2-methylpiperidine followed by coupling with nucleophiles produced compounds with notable antibacterial and enzyme inhibitory activities. This work underlines the compound's role in the development of inhibitors against acetylcholinesterase and butyrylcholinesterase, suggesting its utility in treating diseases related to enzyme dysfunction (Aziz-ur-Rehman et al., 2017).